Cas no 1378259-62-1 (Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate)

• Product Name: Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate
• CAS No: 1378259-62-1
• MF: C₁₃H₁₁BrN₂O₄
• MW: 339.141442537308
• CID: 5059871
• Update Time: 2025-08-04

Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate
• 4-Bromo-8-methyl-6-nitro-quinoline-3-carboxylic acid ethyl ester

• Inchi： 1S/C13H11BrN2O4/c1-3-20-13(17)10-6-15-12-7(2)4-8(16(18)19)5-9(12)11(10)14/h4-6H,3H2,1-2H3
• InChI Key： MWVRVFZYSOSYAP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C2C(C)=CC(=CC2=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 3.3
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate

Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate (CAS No. 1378259-62-1): A Comprehensive Overview

Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate (CAS No. 1378259-62-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications. This compound, characterized by its brominated and nitro-substituted quinoline core, represents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate consists of a quinoline backbone, which is a well-known heterocyclic system with diverse biological activities. The presence of bromine and nitro groups at specific positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Specifically, the 4-bromo and 8-methyl substituents contribute to its distinct electronic properties, while the 6-nitro group introduces a strong electron-withdrawing effect, influencing its chemical behavior and reactivity.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. These derivatives have been extensively studied for their potential in treating various diseases, including infectious diseases, cancer, and neurological disorders. The< strong>Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate, with its well-defined substituents, has emerged as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The synthesis of Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate involves multi-step organic reactions that highlight the compound's versatility as a synthetic building block. The process typically begins with the bromination of an appropriate quinoline precursor, followed by nitration and esterification to introduce the desired functional groups. The< strong>4-bromo substitution is particularly crucial as it serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate is its utility in drug discovery programs. Researchers have leveraged its structural features to develop novel compounds with improved pharmacokinetic profiles and reduced toxicity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The< strong>6-nitro group plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

The< strong>Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate has also been explored in the development of antimicrobial agents. Quinoline derivatives are known for their efficacy against Gram-negative bacteria and protozoa, making them valuable candidates for treating infections caused by multidrug-resistant pathogens. The incorporation of bromine and nitro groups enhances the antimicrobial activity by disrupting bacterial cell membranes and inhibiting essential metabolic pathways.

The chemical reactivity of< strong>Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate extends beyond pharmaceutical applications. It has been utilized in material science for the synthesis of organic semiconductors and light-emitting diodes (LEDs). The quinoline core is known to exhibit excellent charge transport properties, making it suitable for use in electronic devices. Additionally, the< strong>4-bromo and< strong>8-methyl substituents provide opportunities for further functionalization, allowing researchers to tailor the material's properties for specific applications.

In conclusion, Ethyl 4-bromo-8-methyl-6-nitroquinoline-3-carboxylate (CAS No. 1378259-62-1) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique molecular structure and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical innovation.